Cas no 2580228-17-5 (3-Cyanofuran-2-sulfonamide)

• Product Name: 3-Cyanofuran-2-sulfonamide
• CAS No: 2580228-17-5
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• CID: 5671786
• PubChem ID: 165895131
• Update Time: 2025-10-28

3-Cyanofuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-cyanofuran-2-sulfonamide
• 2580228-17-5
• EN300-26954743
• 3-Cyanofuran-2-sulfonamide

• Inchi： 1S/C5H4N2O3S/c6-3-4-1-2-10-5(4)11(7,8)9/h1-2H,(H2,7,8,9)
• InChI Key： LSSOHCOVYSGMMS-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)C=CO1)(N)(=O)=O

Computed Properties

• Exact Mass: 171.99426317g/mol
• Monoisotopic Mass: 171.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-Cyanofuran-2-sulfonamide

3-Cyanofuran-2-sulfonamide: A Comprehensive Overview

The compound 3-Cyanofuran-2-sulfonamide, identified by the CAS number 2580228-17-5, has garnered significant attention in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure combining a cyano group and a sulfonamide moiety, exhibits remarkable properties that make it a subject of extensive research. Recent studies have highlighted its potential applications in drug development, electronic materials, and advanced chemical synthesis.

One of the most intriguing aspects of 3-Cyanofuran-2-sulfonamide is its ability to participate in various chemical reactions under mild conditions. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex organic molecules. For instance, its reactivity towards nucleophilic substitution reactions has been exploited to synthesize novel heterocyclic compounds with potential pharmacological activities. These findings underscore the versatility of 3-Cyanofuran-2-sulfonamide in modern organic synthesis.

In the realm of materials science, 3-Cyanofuran-2-sulfonamide has shown promise as a precursor for advanced functional materials. Its ability to form stable covalent bonds with other organic and inorganic components makes it a valuable candidate for designing next-generation polymers and hybrid materials. Recent breakthroughs in this area include the use of this compound in the fabrication of high-performance organic semiconductors, which exhibit exceptional electronic properties suitable for applications in flexible electronics.

The synthesis of 3-Cyanofuran-2-sulfonamide has also been a focal point of recent research efforts. Scientists have developed innovative methods to optimize its production process, ensuring higher yields and better purity. One notable approach involves the use of catalytic systems that facilitate selective formation of the desired product while minimizing side reactions. These advancements not only enhance the scalability of production but also pave the way for cost-effective manufacturing strategies.

Beyond its chemical applications, 3-Cyanofuran-2-sulfonamide has attracted interest in biological studies due to its potential bioactivity. Preliminary experiments suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Further research is currently underway to explore its pharmacokinetic profile and toxicity levels.

In conclusion, 3-Cyanofuran-2-sulfonamide stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.